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Compound Name: Decanamide

CAS No.: 67700-97-4

Cat. No.: B7778613

Get Quote

Introduction
In the landscape of modern organic synthesis, the strategic selection of precursors is

paramount to the efficient construction of complex molecular architectures. Decanamide
(CH₃(CH₂)₈CONH₂), a primary fatty amide derived from decanoic acid, has emerged as a

versatile and valuable building block.[1][2] Its unique combination of a long, lipophilic alkyl

chain and a reactive amide functional group makes it an ideal starting material for a diverse

array of chemical transformations. This guide provides an in-depth exploration of

decanamide's role as a precursor, offering technical insights and field-proven methodologies

for researchers, scientists, and professionals in drug development.[1][3]

Decanamide's utility extends beyond its physical properties; it serves as a key intermediate in

the synthesis of various classes of organic compounds, including amines, nitriles, and N-

substituted amides.[1][4] These derivative compounds are often integral components of

surfactants, lubricants, polymers, and, significantly, pharmacologically active molecules.[1][3][4]

This document will elucidate the core synthetic pathways originating from decanamide,

emphasizing the mechanistic rationale behind these transformations and providing detailed

protocols to ensure reproducible and high-yielding outcomes.
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Physicochemical Properties of Decanamide
A thorough understanding of a precursor's physical and chemical properties is fundamental to

its effective application in synthesis. Decanamide is a white, crystalline solid at room

temperature, a characteristic attributed to the strong intermolecular hydrogen bonding between

its amide groups.[1] This hydrogen bonding also contributes to its relatively high melting and

boiling points compared to hydrocarbons of similar molecular weight.[1]

Property Value Source

CAS Number 2319-29-1 [1][2][5]

Molecular Formula C₁₀H₂₁NO [1][2][5]

Molecular Weight 171.28 g/mol [2][5]

Melting Point 98 °C [5]

Boiling Point 305.2 °C at 760 mmHg [5]

Density 0.881 g/cm³ [5]

Solubility

Soluble in organic solvents like

ethanol and chloroform; limited

solubility in water.[1]

Spectroscopic data is crucial for the identification and characterization of decanamide and its

reaction products.
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Spectroscopic Data Key Features Source

IR Spectrum

Characteristic peaks for N-H

stretching (around 3350 and

3180 cm⁻¹), C=O stretching

(around 1640 cm⁻¹), and N-H

bending (around 1620 cm⁻¹).

[6][7]

¹H NMR Spectrum

Signals corresponding to the

α-methylene protons (adjacent

to the carbonyl group), the

long alkyl chain protons, and

the amide protons.

[7][8]

¹³C NMR Spectrum

A distinct signal for the

carbonyl carbon and a series

of signals for the carbons of

the decyl chain.

[9]

Mass Spectrum

A molecular ion peak

corresponding to its molecular

weight.

[6]

Synthetic Pathways from Decanamide
Decanamide's reactivity is centered around its amide functionality, which can undergo a variety

of transformations to yield valuable synthetic intermediates. This section will detail the most

significant of these pathways.

Synthesis of Primary Amines: Decylamine
The conversion of decanamide to decylamine, a primary amine with a wide range of industrial

and pharmaceutical applications, is a cornerstone transformation.[10][11] Two principal

methods are employed for this conversion: reduction and rearrangement.

1.1. Reduction of Decanamide
The direct reduction of the amide carbonyl group is a common strategy for amine synthesis.[12]

[13] Strong reducing agents, most notably lithium aluminum hydride (LiAlH₄), are highly
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effective for this purpose.[11][14]

Mechanism Rationale: The hydride reagent attacks the electrophilic carbonyl carbon of the

amide. Subsequent workup protonates the resulting intermediate to yield the primary amine.

The choice of a powerful reducing agent like LiAlH₄ is necessary to overcome the resonance

stability of the amide group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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